2-Bromo-4,5-dihydrobenzo[b]thieno[2,3-d]oxepine

• Molecular Formula: C12H9BrOS
• Molecular Weight: 281.17 g/mol
• IUPAC Name: 2-bromo-4,5-dihydrothieno[3,2-d][1]benzoxepine
• InChI: InChI=1S/C12H9BrOS/c13-11-7-8-5-6-14-10-4-2-1-3-9(10)12(8)15-11/h1-4,7H,5-6H2
• InChI Key: JHXWBGPJCKYPNL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C3=C1C=C(S3)Br

Description

2-Bromo-4,5-dihydrobenzo[b]thieno[2,3-d]oxepine is a useful research compound. Its molecular formula is C12H9BrOS and its molecular weight is 281.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 4,5-dihydrobenzo[b]thieno[2,3-d]oxepine (440 mg, 2.2 mmol) and acetic acid (10 ml) in dichloromethane (10 ml) at 0° C., was added N-bromosuccinimide in portions. Reaction mixture was stirred for 18 hours, allowing solution to raise to room temperature before being concentrated in-vacuo. Residue was dissolved in ethyl acetate and sat. sodium carbonate solution. Organic phase was washed with water and brine, dried (Na2SO4) and concentrated in-vacuo to give 2-bromo-4,5-dihydrobenzo[b]thieno[2,3-d]oxepine.